Cas no 1806656-13-2 (2-Mercapto-5-(2-oxopropyl)mandelic acid)

• Product Name: 2-Mercapto-5-(2-oxopropyl)mandelic acid
• CAS No: 1806656-13-2
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 4940328
• Update Time: 2025-07-21

2-Mercapto-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-5-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12O4S/c1-6(12)4-7-2-3-9(16)8(5-7)10(13)11(14)15/h2-3,5,10,13,16H,4H2,1H3,(H,14,15)
• InChI Key： OWSDUADJWRDAQN-UHFFFAOYSA-N
• SMILES： SC1=CC=C(CC(C)=O)C=C1C(C(=O)O)O

Computed Properties

• Exact Mass: 240.04563003 g/mol
• Monoisotopic Mass: 240.04563003 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.28
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6

Additional information on 2-Mercapto-5-(2-oxopropyl)mandelic acid

Comprehensive Overview of 2-Mercapto-5-(2-oxopropyl)mandelic acid (CAS No. 1806656-13-2): Properties, Applications, and Research Insights

2-Mercapto-5-(2-oxopropyl)mandelic acid (CAS No. 1806656-13-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a mandelic acid backbone with a mercapto (-SH) group and a 2-oxopropyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to participate in thiol-based conjugation reactions and keto-acid transformations.

In recent years, the demand for sulfur-containing compounds like 2-Mercapto-5-(2-oxopropyl)mandelic acid has surged, driven by their role in developing targeted therapies and enzyme inhibitors. A 2023 study highlighted its utility in modulating oxidative stress pathways, aligning with the growing focus on antioxidant research and redox biology. This compound’s keto acid functionality also makes it relevant for studies on metabolic regulation, a hot topic in precision medicine.

From a synthetic chemistry perspective, CAS 1806656-13-2 offers advantages due to its bifunctional reactivity. The thiol group enables selective modifications, such as Michael additions or disulfide formation, while the carbonyl group facilitates nucleophilic reactions. These properties are critical for designing prodrugs or bioconjugates, addressing the pharmaceutical industry’s need for controlled-release formulations.

Environmental and safety considerations are paramount when handling 2-Mercapto-5-(2-oxopropyl)mandelic acid. While not classified as hazardous, proper storage under inert conditions is recommended to preserve its thiol stability. Analytical techniques like HPLC-MS and NMR are typically employed to verify purity, ensuring compliance with Good Manufacturing Practices (GMP) for research-grade materials.

Looking ahead, innovations in green chemistry may further elevate the compound’s profile. Researchers are exploring catalyst-free derivatization methods to reduce waste, resonating with the global push for sustainable synthesis. As interest grows in personalized therapeutics, 1806656-13-2 could play a pivotal role in designing next-generation small-molecule modulators.

For laboratories seeking reliable sourcing, third-party certifications like ISO 9001 and COA (Certificate of Analysis) are essential to guarantee quality. The compound’s niche applications—from peptide engineering to metal chelation—underscore its interdisciplinary value, making it a subject of ongoing patent filings and academic publications.